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Compound of Interest

Compound Name:
(S,R,S)-AHPC-C4-NH2

dihydrochloride

Cat. No.: B12497555

Get Quote

Introduction: Molecule Profile & Utility
Welcome to the technical support hub for (S,R,S)-AHPC-C4-NH2. This molecule is a

functionalized E3 ligase ligand designed for synthesizing Proteolysis Targeting Chimeras

(PROTACs).[1] It recruits the Von Hippel-Lindau (VHL) E3 ubiquitin ligase to degrade a target

protein.[2][3][4][5]

Unlike PEG-based linkers, the C4 (alkyl) linker in this molecule provides a shorter, more rigid,

and hydrophobic connection. This distinct physicochemical profile requires specific handling

protocols different from standard PEGylated VHL ligands.
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Property Detail

Core Ligand AHPC (VHL ligand, VH032 derivative)

Stereochemistry (S,R,S) – Critical for VHL binding affinity

Linker 4-carbon alkyl chain (C4)

Reactive Handle Primary Amine (-NH2)

Primary Application
Amide coupling with Carboxylic Acid on Target

Protein Ligand (TPL)

Solubility Profile
Hydrophobic (Soluble in DMSO, DMF; Poor in

Water)

Module 1: Pre-Synthesis & Solubility
User Issue:"The powder won't dissolve in my reaction buffer, or it precipitates upon addition to

the aqueous phase."

Root Cause Analysis
The "C4" alkyl chain significantly increases lipophilicity compared to PEG linkers. While the

terminal amine is polar, the bulk of the molecule (VHL ligand + alkyl chain) is hydrophobic.

Attempting to dissolve this directly in aqueous buffers or low-polarity organics (like

Ether/Hexane) will fail.

Protocol: Proper Solubilization
Primary Solvent: Dissolve the solid in anhydrous DMSO or DMF to create a high-

concentration stock (e.g., 10–50 mM).

Working Solution: If adding to an aqueous reaction (rare for amide coupling, common for

assays), dilute the DMSO stock slowly into the buffer while vortexing. Ensure final DMSO

concentration is <1% for biological assays.

Avoid: Do not use water, methanol, or ethanol as primary solvents for the initial dissolution of

the dry powder.
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Module 2: The Coupling Reaction (Amide Bond
Formation)
User Issue:"I am getting low yields or no product when coupling to my Target Protein Ligand

(TPL-COOH)."

The Mechanism
The reaction relies on activating the carboxylic acid on your TPL to form an active ester, which

is then attacked by the primary amine of (S,R,S)-AHPC-C4-NH2.

Standard Operating Procedure (SOP)
Recommended Scale: 10–50 mg

Activation: Dissolve TPL-COOH (1.0 eq) in anhydrous DMF. Add HATU (1.1 eq) and DIPEA

(3.0 eq). Stir for 5–10 minutes.

Why HATU? It is superior to EDC/NHS for rapid, high-yield couplings with sterically

hindered amines.

Coupling: Add (S,R,S)-AHPC-C4-NH2 (1.0–1.2 eq) dissolved in minimal DMF.

Reaction: Stir at Room Temperature (RT) for 1–4 hours. Monitor by LC-MS.[6][7][8]

Workup: Dilute with Ethyl Acetate, wash with brine (x3) to remove DMF. Dry over Na2SO4.[8]

[9]
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Figure 1: Step-by-step logic for amide coupling between the Target Protein Ligand and the VHL

E3 Ligase binder.

Module 3: Troubleshooting Guide (FAQs)
Issue A: Epomerization (Loss of Stereochemistry)
Symptom: LC-MS shows two peaks with identical Mass-to-Charge (m/z) ratios very close to

each other. Diagnosis: The stereocenters in the hydroxyproline ring (specifically the C4

position) or the tert-leucine alpha-carbon are sensitive to harsh bases. If you lose the (S,R,S)

configuration, the PROTAC will not bind VHL.

Solution 1 (Base Choice): Switch from TEA (Triethylamine) to DIPEA

(Diisopropylethylamine). DIPEA is non-nucleophilic and bulkier, reducing the risk of proton

abstraction at chiral centers.

Solution 2 (Temperature): Never heat the reaction above 40°C. Perform the activation step at

0°C if the TPL is particularly acidic.

Issue B: Product Co-elutes with DMSO
Symptom: In Reverse Phase HPLC, the product peak is broad or "smears" early in the

chromatogram. Diagnosis: The C4 linker is hydrophobic, but if you inject a large volume of

DMSO (solvent) onto the column, it acts as a strong eluent, carrying the product with it.

Solution: Dilute your reaction mixture with 50% Water/Acetonitrile (or Methanol) before

injection. If it precipitates, use a stronger gradient starting point (e.g., 30% B) rather than

injecting pure DMSO.

Issue C: Unreacted Amine Remains
Symptom: TPL is consumed, but AHPC-C4-NH2 remains. Diagnosis: The activated ester

hydrolyzed back to acid, or the TPL has steric bulk preventing the amine approach.

Solution: Add a catalyst. HOAt (1.0 eq) can be added alongside HATU to stabilize the active

ester and accelerate the reaction with the amine.
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Problem: Low Yield / Impurities

Analyze LC-MS

Observation?

SM (Amine) Remaining Double Peak (Same Mass) Product Mass + 28/42 Da

Steric Hindrance/Hydrolysis.
Action: Add HOAt, Dry Solvents.

Epomerization.
Action: Lower Temp, Reduce Base.

Formylation/Acetylation.
Action: Avoid heating DMF/Acetone.

Click to download full resolution via product page

Figure 2: Diagnostic decision tree for common synthesis failures.

Module 4: Purification & Characterization
Once synthesized, the C4-linked PROTAC requires specific purification parameters due to its

intermediate polarity (between highly polar PEG-PROTACs and non-polar small molecules).

Recommended HPLC Method
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Parameter Setting

Column C18 Reverse Phase (e.g., XBridge or SunFire)

Mobile Phase A Water + 0.1% Formic Acid (or TFA)

Mobile Phase B Acetonitrile + 0.1% Formic Acid

Gradient 5% B to 95% B over 20 minutes

Flow Rate 15–20 mL/min (Prep scale)

Detection UV 254 nm (Aromatic) & 214 nm (Amide)

Note on TFA: Trifluoroacetic acid (TFA) yields sharper peaks but can form salts with the

PROTAC. If your biological assay is sensitive to pH or salt, perform a salt exchange (e.g., to

HCl or free base) using a basic resin or lyophilization from dilute HCl after purification.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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